Cas no 135-57-9 (2,2'-Dithiobisbenzanilide)

• Product Name: 2,2'-Dithiobisbenzanilide
• CAS No: 135-57-9
• MF: C₂₆H₂₀N₂O₂S₂
• MW: 456.579203605652
• MDL: MFCD00043806
• CID: 36346
• PubChem ID: 87567665
• Update Time: 2025-10-11

2,2'-Dithiobisbenzanilide Chemical and Physical Properties

Names and Identifiers

• N,N'-dithiodi-o-phenylenedibenzamide
• di(2-benzamidophenyl) disulphide
• Bis(2-benzamidophenyl) disulphide
• 2,2-Dibenzamidodiphenyl Disulfide
• 2-Benzamidophenyl disulphide
• 2,2-Dibenzamidediphenyl Disulfide
• Bis(2-benzamidophenyl) Disulfide
• 2,2'-Dithiobisbenzanilide
• Di-o-benzamidodiphenyldisulfide
• 2,2'-Dibenzamidodiphenyl Disulfide
• 2,2'-Dithiobisbenzan
• 2,2'-dithio-bis-N,N'-phenylbenzamide
• 2,2'-Dithiodibenzanilide
• 2-benzamidophenyl disulfide
• o-bensoylaminobenzene thiolate disulfide
• peptazinbafd
• Peptisant-10
• peptisant1o
• pepton22
• 2’,2’’’-dithiobis-benzanilid
• 2,2'-Dibenzamido diphenyl disulfide
• Peptazin BAFD
• Peptisant 1O
• Pepton 22
• 2,2'-Dibenzoylaminodiphenyl disulfide
• Bis(o-benzamidophenyl) disulfide
• o,o'-Dibenzamidodiphenyl disulfide
• Di-o-benzamidophenyl disulphide
• 2',2'''-Dithiodibenzanilide
• 2',2'''-Dithiobisbenzanilide
• Bis-o-benzoylaminofenyl-disulfid
• o-(Benzoylamino)phenyl disulfide
• Benzamide, N,N'-(dithiodi-2,1-phenylene)bis-
• N,N'-(Dithiodi-2,1-phenylen
• DTXSID7041629
• Di-O-benzamidodiphenyl disulfide
• UNII-10X28GH3DL
• Tox21_201711
• BRN 0721443
• N,N'-(DITHIODI-2,1-PHENYLENE)BIS(BENZAMIDE)
• CAS-135-57-9
• N-[2-[(2-benzamidophenyl)disulfanyl]phenyl]benzamide
• N,N'-(Dithiodi-2,1-phenylene)bisbenzamide
• Tox21_303466
• N,N'-(2,2'-disulfanediylbis(2,1-phenylene))dibenzamide
• J-006721
• C26H20N2O2S2
• DTXCID5021629
• SCHEMBL34933
• Bis(2-benzamidophenyl)disulfide
• NCGC00257433-01
• MFCD00043806
• 135-57-9
• 10X28GH3DL
• Q27251165
• CS-0149865
• D1102
• NS00005491
• AKOS001584775
• CHEMBL118148
• EINECS 205-201-9
• NCGC00259260-01
• NCGC00249100-01
• Bis-o-benzoylaminofenyl-disulfid [Czech]
• Bis[2-benzamidophenyl]disulfide
• N-(2-{[2-(benzoylamino)phenyl]disulfanyl}phenyl)benzamide
• Benzamide, N,N'-(dithiodiphenylene)bis-
• A806954
• NOCTIZER SS
• EC 205-201-9
• FT-0622997
• E75765
• N-(2-([2-(Benzoylamino)phenyl]disulfanyl)phenyl)benzamide #
• 2,2'-Dibenzamido-diphenyl-disulfid
• Benzanilide, 2',2'''-dithiobis-
• ZHMIOPLMFZVSHY-UHFFFAOYSA-N
• 3-13-00-00917 (Beilstein Handbook Reference)
• BDBM50369603
• N-{2-[(2-benzamidophenyl)disulfanyl]phenyl}benzamide
• 2,2\\'-Dithiobisbenzanilide
• N,N'-(Dithiodi-2,1-phenylene)bis[benzamide]
• FD40994

• MDL： MFCD00043806
• Inchi： 1S/C26H20N2O2S2/c29-25(19-11-3-1-4-12-19)27-21-15-7-9-17-23(21)31-32-24-18-10-8-16-22(24)28-26(30)20-13-5-2-6-14-20/h1-18H,(H,27,29)(H,28,30)
• InChI Key： ZHMIOPLMFZVSHY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1NC(C1C=CC=CC=1)=O)SC1=CC=CC=C1NC(C1C=CC=CC=1)=O
• BRN： 721443

Computed Properties

• Exact Mass: 456.09700
• Monoisotopic Mass: 456.096619
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.7
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Powder
• Density: 1.1875 (rough estimate)
• Melting Point: 140.0 to 145.0 deg-C
• Boiling Point: 489.8°Cat760mmHg
• Flash Point: 250°C
• Refractive Index: 1.6360 (estimate)
• PSA: 108.80000
• LogP: 7.13660

2,2'-Dithiobisbenzanilide Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H320
• Warning Statement： P264-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：CV8700000
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,2'-Dithiobisbenzanilide

Recent Advances in the Study of 2,2'-Dithiobisbenzanilide (CAS: 135-57-9) in Chemobiological Applications

2,2'-Dithiobisbenzanilide (CAS: 135-57-9), a sulfur-containing organic compound, has garnered significant attention in recent years due to its potential applications in chemobiological and pharmaceutical research. This compound, characterized by its disulfide bridge, exhibits unique chemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its role in antimicrobial activity, enzyme inhibition, and as a precursor in the synthesis of more complex bioactive molecules. This research brief aims to summarize the latest findings related to 2,2'-Dithiobisbenzanilide, providing insights into its mechanisms of action, potential applications, and future research directions.

One of the most notable areas of research involving 2,2'-Dithiobisbenzanilide is its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. Furthermore, the disulfide bond in 2,2'-Dithiobisbenzanilide was found to play a critical role in its redox activity, which contributes to its bactericidal effects. These findings suggest that this compound could serve as a lead structure for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, 2,2'-Dithiobisbenzanilide has been investigated for its potential as an enzyme inhibitor. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between 2,2'-Dithiobisbenzanilide and the active site of the target enzymes. The results indicated that the compound's disulfide moiety forms covalent bonds with the catalytic cysteine residues, thereby inhibiting enzyme activity. This mechanism opens new avenues for the design of enzyme-targeted therapeutics, particularly for diseases where protease activity is dysregulated.

Another promising application of 2,2'-Dithiobisbenzanilide lies in its use as a building block for the synthesis of more complex bioactive molecules. Researchers have recently explored its incorporation into hybrid compounds that combine the pharmacological properties of 2,2'-Dithiobisbenzanilide with other functional groups. For instance, a 2024 study in European Journal of Medicinal Chemistry reported the synthesis of a series of 2,2'-Dithiobisbenzanilide derivatives with enhanced anticancer activity. These derivatives were evaluated in vitro against various cancer cell lines, showing significant cytotoxicity and selectivity. The study also investigated the underlying mechanisms, revealing that the derivatives induce apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation. Such findings underscore the versatility of 2,2'-Dithiobisbenzanilide as a scaffold for drug discovery.

Despite these advancements, challenges remain in the development and application of 2,2'-Dithiobisbenzanilide. Issues such as solubility, stability, and potential toxicity need to be addressed to fully harness its therapeutic potential. Recent efforts have focused on optimizing the chemical structure of 2,2'-Dithiobisbenzanilide to improve its pharmacokinetic properties. For example, a 2023 patent application described the formulation of 2,2'-Dithiobisbenzanilide nanoparticles to enhance its bioavailability and reduce side effects. These innovations highlight the ongoing efforts to translate laboratory findings into clinically viable solutions.

In conclusion, 2,2'-Dithiobisbenzanilide (CAS: 135-57-9) represents a compound of significant interest in chemobiological and pharmaceutical research. Its diverse applications, ranging from antimicrobial activity to enzyme inhibition and drug synthesis, make it a valuable subject of study. However, further research is needed to overcome existing limitations and fully realize its potential. Future studies should focus on elucidating its structure-activity relationships, optimizing its physicochemical properties, and exploring its efficacy in preclinical models. By addressing these challenges, researchers can unlock new opportunities for the development of innovative therapies based on 2,2'-Dithiobisbenzanilide.